Cas no 1049720-82-2 (3-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]benzaldehyde hydrochloride)

• Product Name: 3-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]benzaldehyde hydrochloride
• CAS No: 1049720-82-2
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• MDL: MFCD07363080
• CID: 4569734
• Update Time: 2025-09-28

3-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]benzaldehyde hydrochloride

• MDL： MFCD07363080
• Inchi： 1S/C15H21NO3.ClH/c1-12-9-16(10-13(2)19-12)6-7-18-15-5-3-4-14(8-15)11-17;/h3-5,8,11-13H,6-7,9-10H2,1-2H3;1H
• InChI Key： VTGFXENYQBWWNL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OCCN2CC(C)OC(C)C2)=C1.[H]Cl

Additional information on 3-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]benzaldehyde hydrochloride

3-[2-(2,6-Dimethyl-4-Morpholinyl)ethoxy]benzaldehyde Hydrochloride: A Comprehensive Overview

3-[2-(2,6-Dimethyl-4-Morpholinyl)ethoxy]benzaldehyde Hydrochloride, also known by its CAS number CAS No. 1049720-82-2, is a highly specialized chemical compound with significant applications in various fields, particularly in the pharmaceutical and material science industries. This compound has garnered attention due to its unique structural properties and potential for innovative applications.

The molecular structure of this compound is characterized by a benzaldehyde group attached to a morpholine ring via an ethoxy linkage. The morpholine ring, which is a six-membered heterocyclic structure containing an oxygen atom, is further substituted with two methyl groups at the 2 and 6 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in drug discovery processes. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored in academic and industrial research settings. For instance, researchers have utilized this compound to synthesize novel anti-inflammatory agents and potential anticancer drugs, demonstrating its significance in medicinal chemistry.

In terms of synthesis, the preparation of 3-[2-(2,6-Dimethyl-4-Morpholinyl)ethoxy]benzaldehyde Hydrochloride involves a multi-step process that typically begins with the formation of the morpholine derivative followed by alkylation and subsequent aldehyde formation. The optimization of these steps has been a focus of recent studies, with advancements in catalytic systems and reaction conditions leading to higher yields and improved purity.

The physical and chemical properties of this compound are well-documented, including its melting point, solubility, and stability under various conditions. These properties are critical for its application in different chemical processes. For example, its high solubility in organic solvents makes it suitable for use in organic synthesis reactions, while its stability under thermal conditions ensures its reliability in large-scale manufacturing processes.

From an environmental standpoint, the compound's biodegradability and toxicity profiles have been assessed to ensure its safe handling and disposal. Recent research has emphasized the importance of green chemistry principles in the synthesis and application of such compounds, leading to the development of more sustainable production methods.

In conclusion, 3-[2-(2,6-Dimethyl-4-Morpholinyl)ethoxy]benzaldehyde Hydrochloride (CAS No. 1049720-82-2) stands as a testament to the ongoing advancements in chemical synthesis and material science. Its unique properties and versatile applications continue to make it a focal point for researchers across various disciplines.